Cas no 1807395-22-7 (2,3-Bis(trifluoromethyl)-6-methylcinnamic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-6-methylcinnamic acid
• CAS No: 1807395-22-7
• MF: C₁₂H₈F₆O₂
• MW: 298.181144714355
• CID: 5008619
• Update Time: 2025-05-19

2,3-Bis(trifluoromethyl)-6-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-methylcinnamic acid

• Inchi： 1S/C12H8F6O2/c1-6-2-4-8(11(13,14)15)10(12(16,17)18)7(6)3-5-9(19)20/h2-5H,1H3,(H,19,20)/b5-3+
• InChI Key： UULOSIYYRDYRLV-HWKANZROSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC=C(C)C=1/C=C/C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Bis(trifluoromethyl)-6-methylcinnamic acid

2,3-Bis(trifluoromethyl)-6-methylcinnamic acid (CAS 1807395-22-7): A Versatile Fluorinated Building Block for Advanced Applications

2,3-Bis(trifluoromethyl)-6-methylcinnamic acid (CAS 1807395-22-7) is a highly specialized fluorinated organic compound that has gained significant attention in pharmaceutical research, materials science, and specialty chemical synthesis. This trifluoromethyl-substituted cinnamic acid derivative stands out for its unique electronic properties and structural features, making it a valuable intermediate in modern chemical development.

The molecular structure of 2,3-bis(trifluoromethyl)cinnamic acid features two powerful electron-withdrawing CF3 groups at the 2- and 3-positions, combined with a methyl group at the 6-position and a reactive carboxylic acid functionality. This particular arrangement creates a molecule with exceptional polarity and interesting reactivity patterns that researchers are actively exploring for various high-tech applications.

In pharmaceutical chemistry, 2,3-bis(trifluoromethyl)-6-methylbenzoic acid derivatives (a closely related compound class) have shown promise in drug discovery programs. The presence of multiple fluorine atoms can significantly improve a drug candidate's metabolic stability, membrane permeability, and binding affinity - key factors that pharmaceutical companies prioritize when developing new medications. Recent studies suggest these fluorinated compounds may have applications in targeting specific enzyme systems.

Materials scientists have taken particular interest in fluorinated cinnamic acid analogs like CAS 1807395-22-7 for developing advanced polymers with unique properties. The compound's ability to influence material characteristics such as thermal stability, optical clarity, and chemical resistance makes it valuable for specialty coatings, electronic materials, and high-performance plastics. These applications align perfectly with current industry demands for more durable and efficient materials in electronics and renewable energy technologies.

The synthesis and handling of 2,3-bis(trifluoromethyl)cinnamic acid derivatives require specialized expertise due to the reactivity of the trifluoromethyl groups and the sensitivity of the cinnamic acid moiety. Modern synthetic approaches often employ palladium-catalyzed coupling reactions or carefully controlled condensation methods to construct the molecular framework while preserving the valuable fluorine substituents.

Analytical characterization of this compound typically involves advanced techniques such as 19F NMR spectroscopy, which provides detailed information about the electronic environment of the fluorine atoms, along with standard methods like HPLC, mass spectrometry, and X-ray crystallography for complete structural verification. These analytical challenges reflect the compound's complexity and the precision required in its production and application.

From a commercial perspective, polyfluorinated organic compounds like 2,3-bis(trifluoromethyl)-6-methylcinnamic acid represent a growing segment of the fine chemicals market. The global demand for fluorinated building blocks continues to rise, driven by their expanding applications in life sciences, electronics, and advanced materials. Suppliers specializing in such compounds must maintain rigorous quality control standards to meet the exacting requirements of industrial and academic researchers.

Environmental considerations surrounding fluorinated organic molecules have prompted significant research into their ecological impact and degradation pathways. While the CF3 groups in 2,3-bis(trifluoromethyl) derivatives contribute to valuable chemical properties, the scientific community continues to investigate sustainable approaches to their synthesis, use, and disposal - a topic of particular relevance in today's environmentally conscious research climate.

Looking forward, 2,3-bis(trifluoromethyl)-6-methylcinnamic acid (CAS 1807395-22-7) and related fluorinated cinnamic acid compounds are likely to see expanded applications in multiple high-tech fields. Their unique combination of structural features and physicochemical properties positions them as important tools for innovation in drug discovery, materials development, and specialty chemical synthesis. As research continues to uncover new ways to harness the potential of these molecules, their role in advancing scientific and technological progress appears increasingly significant.